Tricarbonyldichlororuthenium(II) dimer
Tricarbonyldichlororuthenium(II) dimer
Carbon monoxide-releasing molecule. Causes vasodilatation in isolated aortic rings in vitro. Cytotoxic to smooth muscle cells in vitro after prolonged (24h) exposure. Exhibits antihypertensive effects in vivo. Reduces tight-junction disruption in intestinal mucosa in a rat sepsis model.
Brand Name:
Vulcanchem
CAS No.:
22594-69-0
VCID:
VC0005198
InChI:
InChI=1S/6CO.4ClH.2Ru/c6*1-2;;;;;;/h;;;;;;4*1H;;/q;;;;;;;;;;2*+2/p-4
SMILES:
[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].Cl[Ru]Cl.Cl[Ru]Cl
Molecular Formula:
C6Cl4O6Ru2
Molecular Weight:
512 g/mol
Tricarbonyldichlororuthenium(II) dimer
CAS No.: 22594-69-0
Inhibitors
VCID: VC0005198
Molecular Formula: C6Cl4O6Ru2
Molecular Weight: 512 g/mol
| CAS No. | 22594-69-0 |
|---|---|
| Product Name | Tricarbonyldichlororuthenium(II) dimer |
| Molecular Formula | C6Cl4O6Ru2 |
| Molecular Weight | 512 g/mol |
| IUPAC Name | carbon monoxide;dichlororuthenium |
| Standard InChI | InChI=1S/6CO.4ClH.2Ru/c6*1-2;;;;;;/h;;;;;;4*1H;;/q;;;;;;;;;;2*+2/p-4 |
| Standard InChIKey | JYHHJVKGDCZCCL-UHFFFAOYSA-J |
| SMILES | [C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].Cl[Ru]Cl.Cl[Ru]Cl |
| Canonical SMILES | [C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].Cl[Ru]Cl.Cl[Ru]Cl |
| Description | Carbon monoxide-releasing molecule. Causes vasodilatation in isolated aortic rings in vitro. Cytotoxic to smooth muscle cells in vitro after prolonged (24h) exposure. Exhibits antihypertensive effects in vivo. Reduces tight-junction disruption in intestinal mucosa in a rat sepsis model. |
| Synonyms | ((Ru(CO)3Cl2)2) carbon monoxide-releasing molecule-2 CORM-2 tricarbonyldichlororuthenium (II) dime |
| PubChem Compound | 10951331 |
| Last Modified | Nov 11 2021 |
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